molecular formula C8H7BrFNO2 B8315942 2-Bromo-4-[1,3]dioxolan-2-yl-5-fluoro-pyridine

2-Bromo-4-[1,3]dioxolan-2-yl-5-fluoro-pyridine

Cat. No. B8315942
M. Wt: 248.05 g/mol
InChI Key: ZBUKRFKBVUBEKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-4-[1,3]dioxolan-2-yl-5-fluoro-pyridine is a useful research compound. Its molecular formula is C8H7BrFNO2 and its molecular weight is 248.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-4-[1,3]dioxolan-2-yl-5-fluoro-pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-4-[1,3]dioxolan-2-yl-5-fluoro-pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H7BrFNO2

Molecular Weight

248.05 g/mol

IUPAC Name

2-bromo-4-(1,3-dioxolan-2-yl)-5-fluoropyridine

InChI

InChI=1S/C8H7BrFNO2/c9-7-3-5(6(10)4-11-7)8-12-1-2-13-8/h3-4,8H,1-2H2

InChI Key

ZBUKRFKBVUBEKC-UHFFFAOYSA-N

Canonical SMILES

C1COC(O1)C2=CC(=NC=C2F)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-bromo-5-fluoroisonicotinaldehyde (495 mg, 2.43 mmol), ethylene glycol (0.27 mL, 4.85 mmol) and p-toluenesulfonic acid monohydrate (508 mg, 2.67 mmol) in toluene (13.5 mL) was refluxed for 4 hours. The mixture was concentrated and taken up in CH2Cl2, washed with 1 M NaOH, dried over sodium sulfate, filtered and concentrated. The crude product was purified by flash chromatography on silica gel (cyclohexane/EtOAc) to give INT 44.
Quantity
495 mg
Type
reactant
Reaction Step One
Quantity
0.27 mL
Type
reactant
Reaction Step One
Quantity
508 mg
Type
reactant
Reaction Step One
Quantity
13.5 mL
Type
solvent
Reaction Step One

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